Cas no 55365-04-3 (5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 55365-04-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09258864
• CID: 1069533
• PubChem ID: 28875795
• Update Time: 2025-04-20

5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroimidazo-[1,2-a]pyridine-3-carboxylic acid
• 2-a]pyridine-3-carboxylic acid
• 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-3-carboxylic acid
• AK-27303
• ANW-48927
• RP22922
• SBB067383
• SureCN870351
• 5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
• EN300-74973
• D84723
• 55365-04-3
• AKOS006282508
• ZUICHPZYIKILCQ-UHFFFAOYSA-N
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-3-carboxylicacid
• SCHEMBL10185312
• TS-02235
• 5,6,7;8-tetrahydroiMidazo[1,2-a]pyridine-3-carboxylic acid
• CS-0453570
• SY185507
• MFCD09258864
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid

• MDL： MFCD09258864
• Inchi： 1S/C8H10N2O2/c11-8(12)6-5-9-7-3-1-2-4-10(6)7/h5H,1-4H2,(H,11,12)
• InChI Key： ZUICHPZYIKILCQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2CCCCN21)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines